Cas no 2098111-15-8 (2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)butan-1-one
• CAS No: 2098111-15-8
• MF: C₁₂H₁₉ClN₂O₂
• MW: 258.744462251663
• CID: 5728891
• PubChem ID: 121204642
• Update Time: 2025-05-20

2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2098111-15-8
• 2-chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)butan-1-one
• 2-chloro-1-[4-(cyclopropanecarbonyl)piperazin-1-yl]butan-1-one
• AKOS026712947
• F1907-8630
• 1-Butanone, 2-chloro-1-[4-(cyclopropylcarbonyl)-1-piperazinyl]-
• 2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)butan-1-one

• Inchi： 1S/C12H19ClN2O2/c1-2-10(13)12(17)15-7-5-14(6-8-15)11(16)9-3-4-9/h9-10H,2-8H2,1H3
• InChI Key： SOAWBNNVOPWMMM-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CCN(CC1)C(C1CC1)=O)=O

Computed Properties

• Exact Mass: 258.1135055g/mol
• Monoisotopic Mass: 258.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 443.4±40.0 °C(Predicted)
• pka: -1.27±0.70(Predicted)

Additional information on 2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)butan-1-one

2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)butan-1-one: A Comprehensive Overview

The compound with CAS No. 2098111-15-8, commonly referred to as 2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)butan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a chloro group, a piperazine ring, and a cyclopropane carbonyl group. The integration of these functional groups makes it a versatile building block in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of 2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)butan-1-one as a key intermediate in the development of novel therapeutic agents. Its unique chemical structure allows for extensive modification, enabling researchers to explore its applications in drug design, particularly in the areas of oncology and neurodegenerative diseases. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds, which is crucial for drug-target interactions. The presence of the cyclopropane carbonyl group further enhances the molecule's stability and reactivity, making it an attractive candidate for medicinal chemists.

One of the most recent advancements involving this compound is its role in the synthesis of selective kinase inhibitors. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating 2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)butan-1-one into kinase inhibitor frameworks, researchers have been able to achieve higher potency and selectivity, which are essential for effective therapeutic intervention.

In addition to its pharmacological applications, this compound has also been explored in the context of green chemistry. The development of environmentally friendly synthetic routes for 2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)butan-1-one has been a focus of recent research efforts. These methods aim to minimize waste generation and reduce reliance on hazardous reagents, aligning with global sustainability goals.

The synthesis of 2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)butan-1-one typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of a chlorinated aldehyde with a piperazine derivative under specific catalytic conditions. The incorporation of the cyclopropane carbonyl group often requires additional steps, such as ring-opening reactions or cycloadditions, to ensure the desired stereochemistry and regioselectivity.

Despite its complexity, the compound's structure lends itself well to further functionalization. Researchers have demonstrated that substituting different groups at specific positions on the piperazine ring can significantly alter the molecule's pharmacokinetic properties. For instance, introducing electron-withdrawing groups can enhance solubility and improve absorption rates, while bulky substituents can modulate binding affinities to target proteins.

Another area where 2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-1-yL)butanone has shown promise is in the development of antimicrobial agents. By leveraging its ability to disrupt bacterial cell membranes and inhibit enzyme activity, this compound has been tested against various pathogens, including multidrug-resistant strains. Preliminary results indicate that it exhibits potent activity against gram-positive bacteria, making it a potential candidate for antibiotic development.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of this compound. Advanced modeling techniques have provided insights into its binding modes with target proteins, enabling researchers to design more effective analogs. These studies have also highlighted the importance of stereochemistry in determining bioavailability and efficacy.

In conclusion, 2-Chloro-1-(4-(cyclopropanecarbonyl)piperazin-YL)butanone stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to contribute significantly to the development of novel therapeutics and sustainable chemical processes.